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Compound of Interest

Hexaethylene glycol dimethyl
Compound Name:
ether

Cat. No.: B085791

For Researchers, Scientists, and Drug Development Professionals

Hexaethylene glycol dimethyl ether, a member of the glyme family of solvents, is utilized in
various research and development applications, including as a solvent and in the synthesis of
complex molecules. Due to its chemical properties, a thorough understanding of its safety,
handling, and disposal is paramount for ensuring the well-being of laboratory personnel and
minimizing environmental impact. This guide provides an in-depth overview of the known safety
data, handling procedures, and disposal guidelines for Hexaethylene glycol dimethyl ether,
drawing upon information from related glycol ethers where specific data is not available.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The table below summarizes the key properties of Hexaethylene glycol
dimethyl ether.
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Property Value Reference
CAS Number 1072-40-8 [1]
Molecular Formula C14H3007 [1]
Molecular Weight 310.38 g/mol [1]
Appearance Colorless liquid [2]
Boiling Point 359 °C at 760 mmHg [2]
Density 1.02 g/cm3 [2]
Flash Point 136.5 °C [2]
Solubility Miscible with water [2]
Vapor Pressure 5.08E-05 mmHg at 25°C [2]

Toxicological Information

Specific quantitative toxicological data for Hexaethylene glycol dimethyl ether, such as LD50

and LC50 values, are not readily available in the public domain. However, the toxicology of

glycol ethers as a class has been extensively studied. The primary mechanism of toxicity for

many ethylene glycol ethers involves metabolism to alkoxyacetic acids, which can lead to

reproductive and developmental toxicity.[3] It is crucial to handle Hexaethylene glycol

dimethyl ether with the assumption that it may possess similar toxicological properties to other

ethylene glycol ethers.

For context, the following table presents oral LD50 values for related glycol ethers.
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Compound Species Oral LD50 Reference

Ethylene glycol

Rat 775 mg/k 2
dimethyl ether I 2l
Ethylene glycol
) Mouse 3200 mg/kg [2]
dimethyl ether
Ethylene glycol
) Y 9y Rabbit 320 mg/kg [2]
dimethyl ether
Tetraethylene Glycol
Rat 5140 mg/kg [4]

Dimethyl Ether

General Health Hazards of Related Glycol Ethers:

 Inhalation: Inhalation of vapors may cause respiratory tract irritation. High concentrations of
related glycol ethers can cause central nervous system depression.[2]

o Skin Contact: May cause skin irritation upon prolonged or repeated contact. Glycol ethers
can be absorbed through the skin.[2]

o Eye Contact: May cause eye irritation.[2]
 Ingestion: May cause irritation of the digestive tract.[2]

o Chronic Exposure: Prolonged or repeated exposure to some ethylene glycol ethers has been
associated with adverse reproductive and developmental effects in laboratory animals.[2][5]

[6]

Occupational Exposure Limits

Currently, there are no specific occupational exposure limits (OELS) established by major
regulatory bodies such as OSHA, NIOSH, or ACGIH for Hexaethylene glycol dimethyl ether.
In the absence of specific OELSs, it is prudent to handle this compound with high caution and to
keep exposure to the lowest achievable level. For comparison, established OELs for other
glycol ethers are provided in the table below.
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Compound Agency TWA STELICeiling Reference
Hexylene Glycol NIOSH - 25 ppm (Ceiling) [7]
Hexylene Glycol ACGIH 25 ppm (TWA) 50 ppm (STEL) [7]

Ethylene glycol ]
] Ontario (Canada) 5 ppm (TWA) - [8]
dimethyl ether

Safety and Handling

Given the potential hazards, strict adherence to safety protocols is mandatory when handling
Hexaethylene glycol dimethyl ether.

4.1. Engineering Controls:

» Work with Hexaethylene glycol dimethyl ether should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[9]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[10]

4.2. Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are required.[10]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.[2][11] All protective clothing should be inspected before use and replaced if damaged.

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an
organic vapor cartridge should be used.[2][11] Respirator use must be in accordance with
the institution's respiratory protection program.

4.3. General Hygiene Practices:
e Avoid contact with skin, eyes, and clothing.[12]

» Do not eat, drink, or smoke in areas where the chemical is handled.[12]
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e Wash hands thoroughly after handling.[12]

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[2]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Seek medical attention

if irritation persists.

[2]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting upper and
lower eyelids occasionally.
Seek immediate medical

attention.

[2]

Ingestion

Do NOT induce vomiting.
Wash mouth out with water.
Never give anything by mouth
to an unconscious person.
Seek immediate medical

attention.

[2]

Accidental Release and Spill Cleanup

In the event of a spill, follow these procedures:
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o Evacuate: Immediately evacuate the area of all non-essential personnel.[10]
e Ventilate: Ensure the area is well-ventilated, but avoid directing airflow towards individuals.

o Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the
spill.[2] Do not use combustible materials such as sawdust.

o Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled container for hazardous waste disposal.[2][10]

o Decontaminate: Clean the spill area thoroughly with soap and water.[9]

o Report: Report the incident to the appropriate environmental health and safety personnel.
Storage and Disposal

Proper storage and disposal are crucial for safety and environmental protection.

7.1. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[12]

» Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

¢ Prolonged exposure to air and sunlight may lead to the formation of unstable peroxides.[2]
Containers should be dated upon receipt and opening.

7.2. Disposal:

o Dispose of waste Hexaethylene glycol dimethyl ether and contaminated materials as
hazardous waste in accordance with all local, state, and federal regulations.[13][14]

e Do not dispose of down the drain or in the regular trash.[13]

» Waste containers should be clearly labeled as hazardous waste.[15]

Experimental Protocols and Visualizations
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While specific experimental protocols for Hexaethylene glycol dimethyl ether are not readily
available, the following sections provide generalized workflows and pathways based on
established methodologies for related compounds.

8.1. Generalized Experimental Workflow for In Vivo Oral Toxicity Testing (Based on OECD
Guideline 423)

The following diagram illustrates a generalized workflow for an acute oral toxicity study, a
common method for assessing the toxicity of a new chemical.
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Generalized Experimental Workflow for Acute Oral Toxicity Testing (OECD 423)

Start: Preliminary Assessment
(Physicochemical properties, existing data)

:

Dose Level Selection
(Based on preliminary assessment)

:

Animal Preparation
(Acclimatization, fasting)

Dosing

(Oral gavage, single dose)

Observation Period (14 days)
(Clinical signs, mortality, body weight)

Gross Necropsy
(All animals)

Data Analysis and Interpretation
(Estimation of acute toxicity)

End: Reporting

Click to download full resolution via product page

A generalized workflow for conducting an acute oral toxicity study.

8.2. Generalized Metabolic Pathway of Ethylene Glycol Ethers
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The toxicity of many ethylene glycol ethers is linked to their metabolism. The following diagram
illustrates a generalized metabolic pathway.

Generalized Metabolic Pathway of Ethylene Glycol Ethers

Ethylene Glycol Ether

(e.g., Hexaethylene glycol dimethyl ether)

Alcohol Dehydrogenase (ADH)

Alkoxyacetaldehyde

Oxidation

Aldehyde Dehydrogen@

Alkoxyacetic Acid
(Toxic Metabolite)

Urinary Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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